Cas no 932034-82-7 (TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE
• CAS No: 932034-82-7
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• MDL: MFCD16037241
• CID: 5233062
• Update Time: 2025-06-18

TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE
• 1-PIPERIDINECARBOXYLIC ACID, 4-[(4-METHYL-2-NITROPHENYL)AMINO]-, 1,1-DIMETHYLETHYL ESTER

• MDL： MFCD16037241
• Inchi： 1S/C17H25N3O4/c1-12-5-6-14(15(11-12)20(22)23)18-13-7-9-19(10-8-13)16(21)24-17(2,3)4/h5-6,11,13,18H,7-10H2,1-4H3
• InChI Key： OROVBRPMDNPTOE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC2=CC=C(C)C=C2[N+]([O-])=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Additional information on TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE

Professional Introduction to TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE (CAS No. 932034-82-7)

TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE, a compound with the CAS number 932034-82-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE incorporates a piperidine ring substituted with a tert-butyl group and an amino group linked to a nitro-substituted aromatic ring. Such a configuration suggests a high degree of versatility, making it a promising candidate for various biochemical interactions.

The synthesis and characterization of TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE have been subjects of extensive research in recent years. The presence of the nitro group in the aromatic ring enhances its reactivity, enabling it to participate in multiple chemical transformations. This feature is particularly valuable in medicinal chemistry, where such intermediates are often employed to introduce specific functional groups into drug molecules. The tert-butyl group, on the other hand, provides steric hindrance, which can influence the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have shown efficacy in treating neurological disorders, cancer, and inflammatory conditions. The nitro-substituted aromatic ring, for instance, has been implicated in the modulation of enzyme activity and receptor binding. This has prompted researchers to explore its utility as a scaffold for designing small-molecule drugs with enhanced pharmacological properties.

In particular, the amino-piperidine moiety has been extensively studied for its role in central nervous system (CNS) drug discovery. Piperidine derivatives are known for their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The incorporation of a nitro group into this framework may further enhance binding affinity and selectivity towards specific CNS targets. This has led to investigations into its potential as an intermediate for developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The chemical reactivity of TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE also makes it a valuable tool in synthetic chemistry. The nitro group can be reduced to an amine, allowing for further functionalization via nucleophilic substitution or condensation reactions. Additionally, the tert-butyl ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid derivative. These transformations provide chemists with a versatile platform for constructing more complex molecules.

From an industrial perspective, the production of TERT-BUTYL 4-(4-METHYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE presents both challenges and opportunities. While the synthesis involves multiple steps, each step can be optimized to improve yield and purity. Advances in catalytic methods have also enabled more efficient pathways for introducing specific functional groups into the molecule. These improvements are crucial for scaling up production and making the compound more accessible for research and commercial applications.

The pharmacokinetic properties of TERT-BUTYL 4-(4-METHYLYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE are another area of active investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. Understanding these parameters is essential for predicting how the compound will behave in vivo and for designing effective dosing regimens. Preliminary data suggest that it exhibits reasonable bioavailability and metabolic stability, although further studies are needed to confirm these findings.

In conclusion, TERT-BUTYL 4-(4-METHYLYL-2-NITROPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE (CAS No. 932034-82-7) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for designing novel therapeutic agents. Ongoing studies continue to uncover new applications and optimize its synthesis, positioning it as a cornerstone in future drug discovery efforts.